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A Comparative Analysis of Tween 60 and Tween
65 in Research Applications
For Researchers, Scientists, and Drug Development Professionals

Tween 60 (polysorbate 60) and Tween 65 (polysorbate 65) are non-ionic surfactants widely

employed as emulsifiers, stabilizers, and solubilizers in a multitude of research and

pharmaceutical applications. Both belong to the polysorbate family, derived from

polyethoxylated sorbitan esterified with fatty acids. However, a critical structural distinction—the

number of fatty acid chains—gives rise to significant differences in their physicochemical

properties and, consequently, their performance in specific applications.

This guide provides an objective comparison of Tween 60 and Tween 65, supported by their

physicochemical data, to aid researchers in selecting the appropriate surfactant for their

formulation needs.

Physicochemical Properties: A Head-to-Head
Comparison
The primary difference between Tween 60 and Tween 65 lies in their lipophilic moiety. Tween

60 is a monostearate, meaning it has one stearic acid chain, whereas Tween 65 is a

tristearate, containing three stearic acid chains.[1] This structural variance directly impacts their

balance between hydrophilicity and lipophilicity, a key factor in their function.
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Property Tween 60 Tween 65
Significance for
Researchers

Chemical Name

Polyoxyethylene (20)

sorbitan

monostearate[2]

Polyoxyethylene (20)

sorbitan tristearate[2]

Defines the

fundamental chemical

structure.

Synonyms
Polysorbate 60,

Emulsifier T-60[2]

Polysorbate 65,

Emulsifier T-65

Common names used

in literature and

commercial products.

Molecular Formula C₆₄H₁₂₆O₂₆[2] C₁₀₀H₁₉₄O₂₈

The larger formula of

Tween 65 reflects its

three fatty acid chains.

HLB Value 14.9[2] 10.5[2]

Critical Parameter:

Tween 60 is strongly

hydrophilic, ideal for

oil-in-water (O/W)

emulsions. Tween 65

is significantly more

lipophilic, making it

suitable for water-in-

oil (W/O) emulsions or

as a co-emulsifier.

Appearance
Yellow clear oily liquid

or paste[2]
Yellow-waxy solid

Affects handling and

dissolution procedures

during formulation.

Solubility

Soluble in water,

ethanol, ethyl

acetate[1]

Soluble in ethanol,

isopropanol, and

mineral oil

Tween 60's water

solubility is a key

advantage for

aqueous formulations.

Tween 65's oil

solubility is beneficial

for non-aqueous

systems.
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Critical Micelle Conc.

(CMC)

~0.0167 mM (in water

at 298K)[3][4]

Not readily reported;

expected to be

significantly lower

than Tween 60

CMC is the

concentration at which

surfactants self-

assemble into

micelles. Tween 65's

higher lipophilicity

suggests it will form

micelles at a much

lower concentration in

aqueous media.

Comparative Analysis in Key Research Applications
The distinct HLB values of Tween 60 and Tween 65 dictate their suitability for different

applications, particularly in the formation of emulsions and drug delivery systems.

Nanoemulsion Formation
The formation of stable nanoemulsions is highly dependent on the HLB value of the surfactant.

Tween 60 (HLB 14.9): With its high HLB value, Tween 60 is an excellent choice for creating

oil-in-water (O/W) nanoemulsions.[1] It effectively reduces interfacial tension between oil

droplets and the continuous aqueous phase, leading to the formation of small, stable

droplets. Studies have shown that in preliminary experiments for creating morin-loaded

nanoemulsions, Tween 60 produced smaller dispersed droplet sizes compared to Tween 80,

another high-HLB surfactant. Increasing the concentration of Tween 60 in a nanoemulsion

formulation can lead to a reduction in particle size and improved storage stability.

Tween 65 (HLB 10.5): The lower HLB value of Tween 65 makes it more suitable for water-in-

oil (W/O) emulsions, where water droplets are dispersed in a continuous oil phase. It can

also be used in combination with a high-HLB surfactant like Tween 60 to precisely modulate

the overall HLB of the emulsifier system, allowing for the stabilization of complex

formulations.

Drug Delivery Systems
In drug development, both surfactants serve as crucial excipients, but for different purposes.
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Tween 60: It is widely used to enhance the solubility and bioavailability of poorly water-

soluble drugs in O/W formulations.[5] Research has demonstrated that Tween 60 can also

function as a P-glycoprotein (P-gp) inhibitor.[6][7] P-gp is an efflux transporter in the intestinal

wall that pumps drugs out of cells, limiting their absorption. By inhibiting P-gp, Tween 60 can

significantly increase the oral bioavailability of certain drug compounds.[6] Nanoemulsions

formulated with a sufficient amount of Tween 60 have shown higher drug absorption,

attributed to this P-gp suppression mechanism.[7]

Tween 65: Due to its more lipophilic nature, Tween 65 is valuable in formulations for highly

lipophilic drugs.[8] It can be used to create stable W/O drug delivery systems or solid lipid

nanoparticles, enhancing the encapsulation and stability of the active pharmaceutical

ingredient.[8]

Experimental Protocols
Below is a generalized protocol for the preparation of an oil-in-water nanoemulsion, a common

application for Tween 60.

Protocol: Preparation of an Oil-in-Water (O/W)
Nanoemulsion via High-Pressure Homogenization
1. Materials:

Oil Phase: Medium Chain Triglycerides (MCT) or other suitable oil.

Aqueous Phase: Deionized water.

Surfactant: Tween 60.

Active Pharmaceutical Ingredient (API), if applicable (dissolved in the appropriate phase).

2. Equipment:

High-pressure homogenizer.

High-shear mixer (e.g., Ultra-Turrax).

Magnetic stirrer with heating plate.
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Beakers and graduated cylinders.

3. Methodology:

Preparation of Phases:

Aqueous Phase: Dissolve the predetermined amount of Tween 60 in deionized water. Heat

the solution to 50-60°C while stirring to ensure complete dissolution.

Oil Phase: If using a solid or semi-solid lipid, heat it to 50-60°C until fully melted. If

encapsulating an oil-soluble API, dissolve it in the oil phase at this stage.

Formation of Pre-emulsion:

While maintaining the temperature, add the oil phase to the aqueous phase dropwise

under continuous stirring with a magnetic stirrer.

Once all the oil is added, subject the mixture to high-shear mixing at 10,000-15,000 rpm

for 5-10 minutes to form a coarse pre-emulsion.[9]

Homogenization:

Immediately pass the hot pre-emulsion through a high-pressure homogenizer.

Homogenize the emulsion at a pressure of 10,000-20,000 psi for 5-10 cycles.[9] Ensure

the system is cooled to prevent excessive heat buildup.

Cooling and Characterization:

Allow the resulting nanoemulsion to cool to room temperature.

Characterize the nanoemulsion for particle size, polydispersity index (PDI), and zeta

potential using dynamic light scattering (DLS).

Mandatory Visualization

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.protocols.io/view/nanoemulsion-preparation-kc7cszn
https://www.protocols.io/view/nanoemulsion-preparation-kc7cszn
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: From Structure to Application

Tween 60
(Polyoxyethylene Sorbitan Monostearate)

One Stearate Chain
(Less Lipophilic)

Tween 65
(Polyoxyethylene Sorbitan Tristearate)

Three Stearate Chains
(More Lipophilic)

High HLB Value (14.9) Low HLB Value (10.5)

Oil-in-Water (O/W) Emulsions
Aqueous Formulations

Water-in-Oil (W/O) Emulsions
Lipophilic Formulations

Click to download full resolution via product page

Figure 1: Structural differences influencing properties and applications.
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Figure 2: Experimental Workflow for Nanoemulsion Preparation
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Figure 2: Workflow for O/W nanoemulsion preparation.

Conclusion
The choice between Tween 60 and Tween 65 is not arbitrary but a critical formulation decision

driven by fundamental physicochemical principles.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1164928?utm_src=pdf-body-img
https://www.benchchem.com/product/b1164928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Choose Tween 60 for applications requiring a high-HLB surfactant, such as the formulation

of stable oil-in-water (O/W) nanoemulsions, aqueous drug delivery systems, and when

leveraging its potential as a P-gp inhibitor to enhance oral bioavailability.

Choose Tween 65 for systems that benefit from a lower-HLB surfactant, including the

development of water-in-oil (W/O) emulsions, the stabilization of highly lipophilic compounds,

or when used as a co-surfactant to achieve a specific intermediate HLB value.

Ultimately, the tristearate structure of Tween 65 renders it significantly more lipophilic than the

monostearate Tween 60, defining their respective roles in research and development. A clear

understanding of this core difference enables scientists to make informed decisions, leading to

more stable, effective, and targeted formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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specific research applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164928#a-comparative-analysis-of-tween-60-and-
tween-65-in-specific-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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